![molecular formula C5H6BrN3 B3045926 7-Bromo-2,3-dihydro-1h-imidazo[1,2-b]pyrazole CAS No. 116248-33-0](/img/structure/B3045926.png)
7-Bromo-2,3-dihydro-1h-imidazo[1,2-b]pyrazole
Overview
Description
7-Bromo-2,3-dihydro-1H-imidazo[1,2-b]pyrazole is a chemical compound with the CAS Number: 116248-33-0 and a molecular weight of 188.03 . It is a solid substance that should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .
Synthesis Analysis
The synthesis of pyrazole derivatives, including 7-Bromo-2,3-dihydro-1h-imidazo[1,2-b]pyrazole, has been well studied over the years . A variety of synthesis methods and synthetic analogues have been reported . For instance, two novel 2,3-dihydro-1H-imidazo[1,2-b]pyrazole derivatives have been prepared by hydrazinolysis with 2,4-dinitrophenylhydrazine .Molecular Structure Analysis
The linear formula of 7-Bromo-2,3-dihydro-1H-imidazo[1,2-b]pyrazole is C5H6BrN3 . The InChI Code is 1S/C5H6BrN3/c6-4-3-8-9-2-1-7-5(4)9/h3,7H,1-2H2 .Chemical Reactions Analysis
2,3-Dihydro-1H-imidazo[1,2-b]pyrazole has been shown to inhibit DNA synthesis in animal cells growing in culture, but it has no effect on bacterial cells . The inhibition of DNA synthesis due to the drug is prevented and reversed by deoxyguanosine, but is potentiated by deoxycytidine .Physical And Chemical Properties Analysis
As mentioned earlier, 7-Bromo-2,3-dihydro-1H-imidazo[1,2-b]pyrazole is a solid substance . It should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .Scientific Research Applications
Chemical Properties
“7-Bromo-2,3-dihydro-1H-imidazo[1,2-b]pyrazole” is a compound with the CAS Number: 116248-33-0 and a molecular weight of 188.03 . It is a solid substance that is highly soluble in water and other polar solvents .
Storage and Safety
This compound should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C .
Biological Activities
Imidazole derivatives, including “7-Bromo-2,3-dihydro-1H-imidazo[1,2-b]pyrazole”, have been reported to show a broad range of biological activities . These include:
Antibacterial Activity: Imidazole derivatives have been reported to have antibacterial properties .
Antimycobacterial Activity: Some imidazole derivatives have shown potential in the treatment of Mycobacterium tuberculosis .
Anti-inflammatory Activity: Imidazole derivatives have been reported to have anti-inflammatory properties .
Antitumor Activity: Imidazole derivatives have been reported to have antitumor properties .
Antidiabetic Activity: Imidazole derivatives have been reported to have antidiabetic properties .
Anti-allergic Activity: Imidazole derivatives have been reported to have anti-allergic properties .
Antipyretic Activity: Imidazole derivatives have been reported to have antipyretic properties .
Antiviral Activity: Imidazole derivatives have been reported to have antiviral properties .
Mechanism of Action
Target of Action
Imidazole derivatives, which this compound is a part of, are known to exhibit a broad range of biological activities, suggesting they interact with multiple targets .
Mode of Action
Imidazole derivatives are known to interact with their targets in various ways, leading to different biological effects .
Biochemical Pathways
Imidazole derivatives are known to influence a variety of biochemical pathways, suggesting a broad spectrum of activity .
Result of Action
Imidazole derivatives are known to exhibit a range of biological activities, suggesting diverse molecular and cellular effects .
Safety and Hazards
properties
IUPAC Name |
7-bromo-2,3-dihydro-1H-imidazo[1,2-b]pyrazole | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6BrN3/c6-4-3-8-9-2-1-7-5(4)9/h3,7H,1-2H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXESRZTZFPKCDG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=C(C=N2)Br)N1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6BrN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40420324 | |
Record name | 7-Bromo-2,5-dihydro-3H-imidazo[1,2-b]pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40420324 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Bromo-2,3-dihydro-1h-imidazo[1,2-b]pyrazole | |
CAS RN |
116248-33-0 | |
Record name | 7-Bromo-2,5-dihydro-3H-imidazo[1,2-b]pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40420324 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-bromo-1H,2H,3H-pyrazolo[1,5-a]imidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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